Cas no 6068-90-2 ((Isothiocyanatomethyl)cyclopropane)
6068-90-2 structure
Product Name:(Isothiocyanatomethyl)cyclopropane
CAS No:6068-90-2
MF:C5H7NS
MW:113.180779695511
MDL:MFCD00052446
CID:501682
PubChem ID:2795403
Update Time:2025-04-19
(Isothiocyanatomethyl)cyclopropane Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropylmethyl isothiocyanate
- (Isothiocyanatomethyl)cyclopropane
- isothiocyanatomethylcyclopropane
- cyclopropanemethyl isothiocyanate
- Cyclopropylcarbinyl-isothiocyanat
- cyclopropylmethanisothiocyanate
- Cyclopropylmethylisothiocyanate
- (Cyclopropylmethyl)isothiocyanate
- SCHEMBL569528
- SY026359
- DTXSID70383655
- MFCD00052446
- 6068-90-2
- YRJONJBJAYHHQB-UHFFFAOYSA-N
- EN300-206292
- AKOS000211897
- DB-030697
- J-502077
- FS-4889
-
- MDL： MFCD00052446
- Inchi： 1S/C5H7NS/c7-4-6-3-5-1-2-5/h5H,1-3H2
- InChI Key： YRJONJBJAYHHQB-UHFFFAOYSA-N
- SMILES： S=C=NCC1CC1
Computed Properties
- Exact Mass: 113.03000
- Monoisotopic Mass: 113.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.4A^2
- XLogP3: 2.3
Experimental Properties
- Density: 1.16
- Boiling Point: 98-100℃(p=40 torr)(lit.)
- Flash Point: 63.7°C
- Refractive Index: 1.602
- PSA: 44.45000
- LogP: 1.49920
- Sensitiveness: Moisture Sensitive/Lachrymatory
(Isothiocyanatomethyl)cyclopropane Security Information
- Hazard Statement： Toxic/Corrosive/Lachrymatory/Moisture Sensitive
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R34
- Safety Term：S26;S36/37/39;S45
(Isothiocyanatomethyl)cyclopropane Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(Isothiocyanatomethyl)cyclopropane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 062552-1g |
Cyclopropylmethylisothiocyanate |
6068-90-2 | 95% | 1g |
￡50.00 | 2022-02-28 | |
| Fluorochem | 062552-5g |
Cyclopropylmethylisothiocyanate |
6068-90-2 | 95% | 5g |
￡188.00 | 2022-02-28 | |
| Fluorochem | 062552-25g |
Cyclopropylmethylisothiocyanate |
6068-90-2 | 95% | 25g |
￡563.00 | 2022-02-28 | |
| Apollo Scientific | OR28489-1g |
(Isothiocyanatomethyl)cyclopropane |
6068-90-2 | 1g |
£95.00 | 2024-05-23 | ||
| abcr | AB226769-1 g |
Cyclopropylmethyl isothiocyanate, 95%; . |
6068-90-2 | 95% | 1 g |
€137.50 | 2023-07-20 | |
| TRC | I905695-25mg |
(Isothiocyanatomethyl)cyclopropane |
6068-90-2 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I905695-50mg |
(Isothiocyanatomethyl)cyclopropane |
6068-90-2 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I905695-250mg |
(Isothiocyanatomethyl)cyclopropane |
6068-90-2 | 250mg |
$ 80.00 | 2022-06-04 | ||
| Enamine | EN300-206292-0.05g |
(isothiocyanatomethyl)cyclopropane |
6068-90-2 | 95% | 0.05g |
$19.0 | 2023-09-16 | |
| Enamine | EN300-206292-0.1g |
(isothiocyanatomethyl)cyclopropane |
6068-90-2 | 95% | 0.1g |
$19.0 | 2023-09-16 |
(Isothiocyanatomethyl)cyclopropane Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
6068-90-2 ((Isothiocyanatomethyl)cyclopropane) Related Products
- 591-82-2(Isobutyl isothiocyanate)
- 592-82-5(n-Butyl isothiocyanate)
- 2877-26-1(octadecyl isothiocyanate)
- 4426-83-9(1-Isothiocyanatoheptane)
- 4430-43-7(Nonyl Isothiocyanate)
- 629-12-9(pentyl isothiocyanate)
- 1072-32-8(Dodecyl Isothiocyanate)
- 3224-48-4(n-Tetradecyl isothiocyanate)
- 4404-45-9(Hexyl Isothiocyanate)
- 4404-51-7(2-methylbutyl isothiocyanate)
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